Cas no 380471-89-6 (5-(4-Chlorophenyl)sulfanyl-3-methyl-1-phenylpyrazole-4-carbaldehyde)

• Product Name: 5-(4-Chlorophenyl)sulfanyl-3-methyl-1-phenylpyrazole-4-carbaldehyde
• CAS No: 380471-89-6
• MF: C₁₇H₁₃ClN₂OS
• MW: 328.815921545029
• CID: 5453072
• PubChem ID: 2369560
• Update Time: 2023-08-27

5-(4-Chlorophenyl)sulfanyl-3-methyl-1-phenylpyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-[(4-Chlorophenyl)thio]-3-methyl-1-phenyl-1H-pyrazole-4-carboxaldehyde
• 5-[(4-chlorophenyl)sulfanyl]-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde
• 380471-89-6
• AKOS001019906
• Z56812892
• EN300-1191899
• 5-(4-chlorophenyl)sulfanyl-3-methyl-1-phenylpyrazole-4-carbaldehyde
• 5-(4-Chlorophenyl)sulfanyl-3-methyl-1-phenylpyrazole-4-carbaldehyde

• Inchi： 1S/C17H13ClN2OS/c1-12-16(11-21)17(22-15-9-7-13(18)8-10-15)20(19-12)14-5-3-2-4-6-14/h2-11H,1H3
• InChI Key： NYGPNKKEUMUDCK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC1=C(C=O)C(C)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 328.0437119g/mol
• Monoisotopic Mass: 328.0437119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 241-243 °C
• Boiling Point: 478.3±45.0 °C(Predicted)
• pka: -3.35±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles